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Introduction

Mycoplasma contamination is a pervasive issue in cell culture, capable of altering cellular
metabolism, growth rates, and gene expression, thereby compromising experimental results.[1]
Due to their lack of a cell wall, mycoplasmas are resistant to common antibiotics like penicillin.
[2][3] BM-Cyclin, a combination of tiamulin (BM-Cyclin 1) and minocycline (BM-Cyclin 2), is
an effective treatment for eliminating mycoplasma from infected cell cultures.[4][5][6] However,
confirming the complete eradication of mycoplasma post-treatment is critical and presents
unique challenges. Residual non-viable mycoplasma or their DNA can lead to false-positive
results, while low levels of persistent organisms can cause re-contamination.[7] Therefore, a
robust post-treatment testing strategy is essential to ensure cultures are truly mycoplasma-free.
These application notes provide a comprehensive overview and detailed protocols for reliable
mycoplasma detection after a course of BM-Cyclin treatment.

BM-Cyclin Treatment and Post-Treatment Culture

BM-Cyclin treatment involves alternating cycles of two antibiotics to effectively eliminate
mycoplasmas while minimizing the development of resistance.[7] A typical treatment course
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lasts three weeks.[4][8] Following the completion of the antibiotic regimen, a crucial "recovery"”
phase is necessary. Cells must be cultured in antibiotic-free medium for a minimum of two to
three weeks.[7][9] This period allows any potentially surviving mycoplasma to replicate to a
detectable level and helps dilute any residual, non-viable DNA from the culture, which is
particularly important when using highly sensitive detection methods like PCR.[7]
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Sample Preparation A

1. Culture cells for 2-3 days
(Post-recovery period)
[2. Collect 1 mL of culture supernatang
3. Centrifuge to pellet cells/debris
(e.g., 200 x g, 5 min)

'

4. Transfer supernatant for DNA extraction

OR lyse cell pellet

J

(' DNA Extradtion & PCR )

5. Extract DNA using a
commercial kit

6. Set up PCR reaction with

mycoplasma-specific primers

7. Run PCR program
(e.g., 35 cycles)

Band of expected size

8. Run PCR product on an
_agarose gel_

Positive:

Negative:
No band
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1. Collect 100 pL of cell
culture supernatant
2. Add 100 pL of
MycoAlert™ Reagent (A)
3. Incubate for 5 minutes
at room temperature

i

G. Measure Luminescence

(Reading A)

5. Add 100 pL of
MycoAlert™ Substrate (B)

6. Incubate for 10 minutes
at room temperature

7. Measure Luminescence
(Reading B)

8. Calculate Ratio (B / A)

Interpret Result

Borderline:
Ratio 0.9 - 1.2
(Retest)

Positive:
Ratio > 1.2

Negative:
Ratio < 0.9

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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